![molecular formula C22H24N2O4S2 B2404185 N-(3-methoxypropyl)-1-{4-[(3-methylbutanoyl)amino]phenyl}cyclohexanecarboxamide CAS No. 1116017-37-8](/img/structure/B2404185.png)
N-(3-methoxypropyl)-1-{4-[(3-methylbutanoyl)amino]phenyl}cyclohexanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-methoxypropyl)-1-{4-[(3-methylbutanoyl)amino]phenyl}cyclohexanecarboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. It is a synthetic compound created through a specific synthesis method that involves several steps.
Scientific Research Applications
Synthesis and Characterization
- Synthesis of Cyclohexanecarboxamide Derivatives: A study detailed the synthesis and characterization of N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives with a variety of aryl substituents. These compounds were characterized using elemental analyses, IR spectroscopy, 1H-NMR spectroscopy, and for one compound, X-ray diffraction. This research underscores the versatility of cyclohexanecarboxamide derivatives in synthetic chemistry (Özer et al., 2009).
Applications in Material Science
- Copolymeric Systems for UV-curable Coatings: Research on copolymers containing side-chain thioxanthone and α-aminoacetophenone moieties, similar in complexity to the compound of interest, showed applications in photoinitiators for UV-curable pigmented coatings. This demonstrates the role of complex organic molecules in developing new materials for industrial applications (Angiolini et al., 1997).
Biomedical Research
Anticonvulsant Properties
The crystal structures and hydrogen bonding of three anticonvulsant enaminones were studied, providing insights into the structural basis of their biological activity. Such studies are crucial for designing new compounds with potential therapeutic applications (Kubicki et al., 2000).
Cytotoxicity of Pyrazole and Pyrimidine Derivatives
The synthesis and evaluation of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives for their cytotoxic activity against Ehrlich Ascites Carcinoma cells indicate the potential of cyclohexanecarboxamide-related structures in cancer research (Hassan et al., 2014).
properties
IUPAC Name |
N-[(4-ethoxyphenyl)methyl]-3-[methyl-(4-methylphenyl)sulfonylamino]thiophene-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O4S2/c1-4-28-18-9-7-17(8-10-18)15-23-22(25)21-20(13-14-29-21)24(3)30(26,27)19-11-5-16(2)6-12-19/h5-14H,4,15H2,1-3H3,(H,23,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGJBLPLABGHZDU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CNC(=O)C2=C(C=CS2)N(C)S(=O)(=O)C3=CC=C(C=C3)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O4S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.